molecular formula C7H5ClN2O B572434 5-Chloro-2-methoxypyridine-3-carbonitrile CAS No. 1256812-94-8

5-Chloro-2-methoxypyridine-3-carbonitrile

Cat. No. B572434
CAS RN: 1256812-94-8
M. Wt: 168.58
InChI Key: RCRPIZDGOGUMSB-UHFFFAOYSA-N
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Description

5-Chloro-2-methoxypyridine-3-carbonitrile (5-CMP-3C) is a synthetic compound with a wide range of applications in both scientific research and industry. It is a colorless solid with a melting point of 91 °C and a boiling point of 188 °C. 5-CMP-3C has been used in the synthesis of various compounds, including organic and inorganic compounds, pharmaceuticals, and agrochemicals. It has also been used in the synthesis of polymers, and for the preparation of a wide range of polymeric materials.

Scientific Research Applications

Synthesis of Biaryls

5-Chloro-2-methoxypyridine-3-carbonitrile: is used as a reactant in the preparation of biaryls through palladium-catalyzed Hiyama cross-coupling reactions with aryltrifluorosilanes . This method is significant for creating complex molecular structures that are prevalent in pharmaceuticals and agrochemicals.

Suzuki-Miyaura Cross-Coupling Reactions

Another pivotal application is in Suzuki-Miyaura cross-coupling reactions . This process is widely employed in the synthesis of various organic compounds, including those used in organic light-emitting diodes (OLEDs) and liquid crystals, which are essential for display technologies.

Anticancer Research

In the field of medicinal chemistry, 5-Chloro-2-methoxypyridine-3-carbonitrile has been utilized in the synthesis of compounds with potential anticancer properties. Some derivatives have shown a broad spectrum of cytotoxic activity against various human cancer cell lines .

Mechanism of Action

Target of Action

It’s often used as a reactant in the preparation of biaryls via palladium-catalyzed hiyama cross-coupling .

Mode of Action

5-Chloro-2-methoxypyridine-3-carbonitrile is involved in the Suzuki–Miyaura (SM) coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Pharmacokinetics

The compound’s success in sm coupling reactions suggests it has good stability and reactivity .

Result of Action

The result of the action of 5-Chloro-2-methoxypyridine-3-carbonitrile in the Suzuki–Miyaura (SM) coupling reaction is the formation of a new carbon–carbon bond . This is a crucial step in the synthesis of complex organic compounds.

Action Environment

The action of 5-Chloro-2-methoxypyridine-3-carbonitrile is influenced by the reaction conditions of the Suzuki–Miyaura (SM) coupling . The reaction conditions are exceptionally mild and functional group tolerant, which contributes to the success of the SM coupling . The compound is also relatively stable, readily prepared, and generally environmentally benign .

properties

IUPAC Name

5-chloro-2-methoxypyridine-3-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClN2O/c1-11-7-5(3-9)2-6(8)4-10-7/h2,4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCRPIZDGOGUMSB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=N1)Cl)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30694178
Record name 5-Chloro-2-methoxypyridine-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30694178
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-2-methoxypyridine-3-carbonitrile

CAS RN

1256812-94-8
Record name 5-Chloro-2-methoxypyridine-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30694178
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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